Cas no 248255-70-1 (5-Chloro-3-fluoro-2-hydrazinylpyridine)

5-Chloro-3-fluoro-2-hydrazinylpyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, fluoro, and hydrazinyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The presence of both electron-withdrawing (chloro, fluoro) and nucleophilic (hydrazinyl) groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks, making it useful in medicinal chemistry for the design of biologically active compounds. Suitable for research and industrial-scale applications.

5-Chloro-3-fluoro-2-hydrazinylpyridine structure

248255-70-1 structure

Product Name:5-Chloro-3-fluoro-2-hydrazinylpyridine

CAS No:248255-70-1

MF:C₅H₅ClFN₃

MW:161.564702749252

MDL:MFCD09972183

CID:246153

PubChem ID:22619674

Update Time:2025-06-07

5-Chloro-3-fluoro-2-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-fluoro-2-hydrazinylpyridine
- (5-chloro-3-fluoropyridin-2-yl)hydrazine
- 5-Chloro-3-fluoropyridin-2ylhydrazine
- Pyridine,5-chloro-3-fluoro-2-hydrazinyl-
- 2-hydrazino-3-fluoro-5-chloropyridine
- 2-Hydrazino-5-chloro-3-fluoropyridine
- 5-chloro-3-fluoro-2-hydrazinopyridine
- PC2008
- 2-hydrazino-3-fluoro-5-chloropyridin
- 1-(5-chloro-3-fluoropyridin-2-yl)hydrazine
- SCHEMBL2698210
- 5-Chloro-3-fluoropyridin-2-ylhydrazine
- DTXSID10627000
- A877790
- GS0060
- CS-0450321
- AKOS006345300
- EN300-276049
- SB53019
- Pyridine, 5-chloro-3-fluoro-2-hydrazinyl-
- MFCD09972183
- SY356950
- TZBBCECFLONWDG-UHFFFAOYSA-N
- 248255-70-1
- AS-44052
- (5-Chloro-3-fluoro-2-pyridyl)hydrazine
- MDL： MFCD09972183
- Inchi： 1S/C5H5ClFN3/c6-3-1-4(7)5(10-8)9-2-3/h1-2H,8H2,(H,9,10)
- InChI Key： TZBBCECFLONWDG-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)F)NN

Computed Properties

Exact Mass: 161.01600
Monoisotopic Mass: 161.0156030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 50.9Å²

Experimental Properties

PSA: 50.94000
LogP: 1.93300

5-Chloro-3-fluoro-2-hydrazinylpyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-3-fluoro-2-hydrazinylpyridine Pricemore >>

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5-Chloro-3-fluoro-2-hydrazinylpyridine Production Method

5-Chloro-3-fluoro-2-hydrazinylpyridine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:248255-70-1)5-Chloro-3-fluoro-2-hydrazinylpyridine

Order Number:A877790

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:55

Price ($):237.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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